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Compound of Interest

Compound Name: Isolan

Cat. No.: B1672246 Get Quote

Disclaimer: Isolan (1-isopropyl-3-methyl-5-pyrazolyl dimethylcarbamate) is an obsolete

carbamate insecticide and is not registered for current use in many countries, including the

United States and the United Kingdom.[1] The following application notes and protocols are

intended for historical reference and research purposes only and do not constitute a

recommendation for its use. All handling and application of pesticides should be conducted in

strict accordance with current local regulations and safety guidelines.

Introduction
Isolan is a carbamate insecticide that acts as a potent acetylcholinesterase (AChE) inhibitor.[2]

Carbamate pesticides function similarly to organophosphates by interfering with the nervous

system of insects, leading to paralysis and death.[1] Historically, Isolan was investigated for its

contact, systemic, and fumigant action against a range of greenhouse pests.[3] Its use has

been largely discontinued due to a variety of factors, including the development of newer, more

selective insecticides and concerns regarding its toxicity. These notes provide a framework for

the research application and evaluation of Isolan in a controlled greenhouse environment.
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Property Value

CAS Number 119-38-0

Molecular Formula C₁₀H₁₇N₃O₂

Molecular Weight 211.26 g/mol

Physical State Colorless liquid

Mechanism of Action: Acetylcholinesterase
Inhibition
Isolan, like other carbamate insecticides, targets the enzyme acetylcholinesterase (AChE) in

the synaptic clefts of the insect nervous system. AChE is responsible for the hydrolysis of the

neurotransmitter acetylcholine (ACh). By inhibiting AChE, Isolan causes an accumulation of

ACh, leading to continuous nerve stimulation, paralysis, and eventual death of the insect.[2]
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Caption: Mode of action of Isolan as an acetylcholinesterase inhibitor.
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Isolan has been noted for its activity against a variety of common greenhouse pests, including:

Aphids

Whiteflies

Thrips

Mites

Mealybugs

Quantitative Data
Due to the obsolete nature of Isolan, specific efficacy data and established application rates for

greenhouse use are not readily available in contemporary literature. The following tables

provide known toxicity data and a template for recording experimental efficacy data.

Table 1: Mammalian Toxicity of Isolan

Species Route LD₅₀ (mg/kg)

Rat (male) Oral 23

Rat (female) Oral 13

Rat (male) Dermal 5.6

Rat (female) Dermal 6.2

Data sourced from historical toxicological studies.

Table 2: Hypothetical Efficacy Data Template for a Greenhouse Bioassay
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Target Pest Crop
Isolan
Concentrati
on (ppm)

Application
Method

Mortality
Rate (%) at
72h

Phytotoxicit
y Observed

Myzus

persicae
Bell Pepper 50 Foliar Spray 85 None

Myzus

persicae
Bell Pepper 100 Foliar Spray 98

Slight leaf

margin burn

Trialeurodes

vaporariorum
Tomato 50 Foliar Spray 75 None

Trialeurodes

vaporariorum
Tomato 100 Foliar Spray 92 None

Control
Bell Pepper /

Tomato
0 (Water) Foliar Spray 5 None

This table is for illustrative purposes to guide data presentation in a research context.

Experimental Protocols
The following protocols are generalized for the evaluation of an insecticide like Isolan in a

controlled greenhouse research setting.

Protocol for Foliar Spray Application
Preparation of Isolan Solution:

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.

Prepare a stock solution of Isolan in a suitable solvent.

Create a dilution series to achieve the desired experimental concentrations (e.g., 10, 50,

100, 200 ppm). Use distilled water for final dilutions and include a surfactant as

recommended for carbamate insecticides to ensure even leaf coverage.
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Plant Preparation:

Use uniformly grown, pest-free plants of a consistent age and size.

Infest plants with a known number of the target pest (e.g., 20 adult aphids per leaf) and

allow a 24-hour acclimation period.

Application:

Isolate experimental units (individual plants or blocks of plants) to prevent cross-

contamination.

Use a calibrated handheld sprayer to apply the Isolan solutions.[4]

Spray to the point of runoff, ensuring thorough coverage of all plant surfaces, including the

undersides of leaves.

Include a control group sprayed only with water and surfactant.

Post-Application:

Maintain plants in a controlled greenhouse environment with consistent temperature,

humidity, and photoperiod.

Observe and record pest mortality at regular intervals (e.g., 24, 48, and 72 hours).

Assess and document any signs of phytotoxicity (e.g., leaf yellowing, necrosis, stunting).

Protocol for Efficacy Bioassay
This protocol outlines a method for determining the lethal concentration (LC₅₀) of Isolan for a

specific pest.

Pest Rearing: Maintain a healthy, susceptible laboratory colony of the target pest.

Preparation of Treated Surfaces:

For leaf-dip bioassays, excise leaves from the host plant and dip them into the various

Isolan concentrations for a set time (e.g., 10 seconds).
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Allow the leaves to air dry completely.

Bioassay Setup:

Place the treated leaves in individual petri dishes or ventilated containers with a moistened

filter paper to maintain turgor.

Introduce a set number of pests (e.g., 10-20 individuals) into each container.

Seal the containers and place them in a growth chamber with controlled environmental

conditions.

Data Collection:

Assess mortality at 24, 48, and 72 hours. Pests that are moribund or unable to move when

gently prodded are considered dead.

Use the mortality data to perform a probit analysis to calculate the LC₅₀ and LC₉₀ values.
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Caption: General workflow for evaluating insecticide efficacy in a research setting.

Resistance Management
The development of insecticide resistance is a significant concern with all classes of

insecticides, including carbamates.[1] Research on houseflies has demonstrated the potential

for resistance to Isolan to develop. While Isolan is not in current use, a research program
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should incorporate principles of Insecticide Resistance Management (IRM) as a matter of good

scientific practice.

Mode of Action Rotation: In a hypothetical, long-term study, treatments with Isolan (IRAC

Group 1A) should be rotated with insecticides from different IRAC groups to prevent the

selection of resistant individuals.

Baseline Susceptibility: Establish and monitor the baseline susceptibility of the target pest

population to Isolan before and during the experimental period.

Integrated Pest Management (IPM): In any greenhouse setting, chemical controls should be

considered as one component of a broader IPM program that includes biological, cultural,

and physical control methods.

Safety Precautions
Isolan is a highly toxic compound. Strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

glasses or goggles, a lab coat, and respiratory protection when handling the concentrated

product or preparing dilutions.

Ventilation: Work in a well-ventilated area or under a chemical fume hood.

Restricted Entry Interval (REI): After application in a greenhouse, a restricted entry interval

must be observed. The duration of this interval would need to be determined based on

experimental parameters and risk assessment.

Disposal: Dispose of all waste materials (unused solutions, contaminated PPE, etc.) in

accordance with institutional and local hazardous waste regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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